Gas hydrates, a new class of impurities in high purity gases and gas – vapour mixtures
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n01ABEH000318
Abstract
The conditions of formation and structural features of gas hydrates are considered. The existing physicochemical models of formation of gas hydrates are analysed and an algorithm for calculating the parameters which influence the efficiency of gas purification is proposed. Theoretical values of dissociation pressure and water vapour pressure over the surface of mixed hydrated in mixtures of volatile inorganic hydrides are given as well as the distribution coefficients of the components between phases in the process of their formation. It is shown that the appearance of impurities in the form of gas hydrates in hydrides can markedly affect the efficiency of their refinement. The bibliography includes 43 references.
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Journal Nameļ¼Russian Chemical Reviews
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